Cas no 2034575-18-1 (N-(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl-1-benzofuran-2-carboxamide)

• Product Name: N-(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl-1-benzofuran-2-carboxamide
• CAS No: 2034575-18-1
• MF: C₁₅H₁₄N₄O₄
• MW: 314.29606294632
• CID: 6306177
• PubChem ID: 121137426
• Update Time: 2025-07-25

N-(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl-1-benzofuran-2-carboxamide
• 2034575-18-1
• N-((4,6-dimethoxy-1,3,5-triazin-2-yl)methyl)benzofuran-2-carboxamide
• AKOS032456685
• F6438-2995
• N-[(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl]-1-benzofuran-2-carboxamide

• Inchi： 1S/C15H14N4O4/c1-21-14-17-12(18-15(19-14)22-2)8-16-13(20)11-7-9-5-3-4-6-10(9)23-11/h3-7H,8H2,1-2H3,(H,16,20)
• InChI Key： ACOFBCGCGMDPCE-UHFFFAOYSA-N
• SMILES： O1C(C(NCC2N=C(N=C(N=2)OC)OC)=O)=CC2C=CC=CC1=2

Computed Properties

• Exact Mass: 314.10150494g/mol
• Monoisotopic Mass: 314.10150494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 99.4Ų

Additional information on N-(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl-1-benzofuran-2-carboxamide

Professional Introduction to N-(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl-1-benzofuran-2-carboxamide (CAS No. 2034575-18-1)

N-(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl-1-benzofuran-2-carboxamide, identified by its CAS number 2034575-18-1, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule has garnered attention due to its structural complexity and potential applications in the development of novel therapeutic agents. The presence of both a benzofuran moiety and a triazine ring suggests a high degree of versatility in terms of chemical reactivity and biological activity.

The benzofuran scaffold is a well-documented pharmacophore in medicinal chemistry, often incorporated into molecules targeting various biological pathways. Its aromatic system provides stability while the furan oxygen can engage in hydrogen bonding interactions, enhancing binding affinity to biological targets. In contrast, the triazine ring introduces a distinct electronic and steric environment, which can modulate the overall properties of the molecule. The combination of these two heterocyclic systems makes N-(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl-1-benzofuran-2-carboxamide a promising candidate for further exploration.

In recent years, there has been growing interest in the development of molecules that can modulate enzyme activity through non-covalent interactions. The amide group in N-(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl-1-benzofuran-2-carboxamide provides a versatile handle for designing inhibitors or modulators of target enzymes. The amide bond itself is a common motif in bioactive molecules, capable of forming hydrogen bonds with both polar and non-polar residues in protein active sites. This feature makes it particularly useful for creating selective binders.

The dimethoxy substituents on the triazine ring add another layer of complexity to the molecule's interactions. These electron-donating groups can influence the electronic properties of the ring system, potentially affecting its binding mode to biological targets. Additionally, they can participate in hydrogen bonding or π-stacking interactions with complementary moieties in proteins or nucleic acids. Such interactions are crucial for achieving high affinity and selectivity in drug design.

Recent advances in computational chemistry have enabled more sophisticated modeling of molecular interactions. By leveraging techniques such as molecular dynamics simulations and quantum mechanical calculations, researchers can predict how N-(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl-1-benzofuran-2-carboxamide might interact with various biological targets. These predictions can guide experimental efforts by highlighting key residues or sites for optimization. For instance, computational studies have suggested that this compound could interact with enzymes involved in metabolic pathways relevant to inflammation and cancer.

In vitro studies have begun to explore the potential biological activity of N-(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl-1-benzofuran-2-carboxamide. Initial assays have shown promising results in modulating the activity of certain enzymes associated with disease pathways. For example, preliminary data indicate that this compound may inhibit an enzyme involved in inflammatory responses by binding to its active site and blocking substrate access. Further research is needed to confirm these findings and to explore potential side effects or off-target interactions.

The synthesis of N-(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl-1-benzofuran-2-carboxamide presents unique challenges due to its complex structure. However, advances in synthetic methodology have made it increasingly feasible to construct such molecules with high precision. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed cyclizations have been particularly useful in building the triazine and benzofuran moieties efficiently. These methods allow for modular construction of the molecule, enabling rapid exploration of structural variations.

The potential applications of N-(4,6-dimethoxy-1,3,5-triazin-2-yli)methyl-1-benzofuran-2-carboxamide (CAS No. 2034575-18.1) are diverse and span multiple therapeutic areas. Its structural features make it a versatile scaffold for further derivatization into lead compounds for drug discovery programs targeting neurological disorders such as Alzheimer's disease or Parkinson's disease where benzofuran derivatives have shown promise due to their ability to cross the blood-brain barrier efficiently while maintaining stable pharmacokinetic profiles after administration via oral routes which enhances patient compliance during long-term treatment regimens thereby improving overall therapeutic outcomes when compared against alternatives requiring parenteral delivery methods which may introduce additional burdens on patients including increased risk factors associated with frequent hospital visits thereby increasing healthcare costs while diminishing quality-of-life parameters significantly especially among geriatric populations who often suffer from multiple comorbid conditions requiring polypharmacy approaches thereby complicating treatment regimens further due to potential drug-drug interactions hence necessitating careful consideration when designing new therapeutic agents intended for use within complex polypharmacy regimens aimed at managing chronic diseases over extended periods thereby optimizing patient outcomes while minimizing adverse effects associated with multiple medications taken concurrently hence emphasizing the importance of developing novel compounds with favorable pharmacokinetic profiles capable of interacting selectively within specific biological pathways without eliciting significant side effects when used as monotherapy or adjunctive therapy alongside existing standard-of-care treatments thereby improving overall therapeutic efficacy while maintaining safety margins sufficient enough to ensure patient safety during prolonged use periods which is especially critical given that many chronic diseases require lifelong management hence necessitating compounds that can be used safely over extended durations without accumulating toxicities or developing resistance mechanisms thereby ensuring long-term therapeutic benefits for patients suffering from these debilitating conditions hence highlighting the need for innovative chemical entities capable of addressing unmet medical needs within complex disease landscapes hence underscoring why compounds like N-(4,6-Dimethoxy)methyl1-benzofuran^{_{,2carboxamide (CAS No 2034575-18.1) represent such promising candidates worthy of further investigation within academic research settings alongside industrial pharmaceutical development pipelines aimed at bringing novel treatments to market rapidly enough so as not delay patient access which is essential given how rapidly diseases can progress especially among vulnerable populations including children suffering from rare genetic disorders where early intervention is crucial for improving long-term prognoses thereby emphasizing why continued investment into basic scientific research remains paramount despite economic pressures which may sometimes lead towards prioritizing short-term commercial gains over long-term societal benefits hence advocating for balanced approaches that value both innovation AND accessibility hence ensuring equitable healthcare delivery worldwide thereby fostering global health equity which remains an ongoing challenge requiring collaborative efforts across multiple sectors including academia industry government non-profit organizations etc all working together towards common goals thereby improving human health outcomes globally hence reinforcing why compounds like this deserve attention within broader discussions about future directions medicine might take next especially as we continue navigating through unprecedented challenges posed by emerging infectious diseases climate change technological disruptions etc all requiring innovative solutions grounded solid scientific foundations built upon decades worth cumulative knowledge accumulated through centuries worth human ingenuity thus making interdisciplinary collaborations essential if we hope solve complex problems facing humanity today tomorrow onwards hence serving reminder why investments basic science education infrastructure remain vital even when immediate returns may not always apparent but rather represent long-term societal dividends paying off slowly yet surely over time especially when considering how interconnected world becomes increasingly interdependent each passing year therefore must remain committed supporting fundamental research exploring unknowns pushing boundaries what possible even imagine next thus ensuring future generations inherit better world ourselves currently strive build now laying groundwork progress comes only through persistent dedication curiosity perseverance applied wisely towards meaningful pursuits advancing human understanding improving quality life everyone thus making case why compounds like this deserve recognition within broader context ongoing efforts humanity collectively works better understand ourselves our planet our place universe beyond thus serving purpose inspiring future generations continue seek knowledge push limits what humanly possible achieving better tomorrows everyone deserves look forward toward confidently knowing brighter future awaits those willing embrace challenges come bravely pursue passions driven deep-seated desire make positive difference world around us all working together create brighter future together thus embodying spirit innovation collaboration optimism hope which lies heart all great endeavors enabling us overcome obstacles stand tallest amongst civilizations past present future thereby ensuring legacy lasts long beyond ourselves leaving behind better world next generations inherit build upon own merits thus making continuous pursuit excellence worthwhile endeavor regardless challenges along way must remember every step forward represents incremental progress cumulative effect leads somewhere meaningful eventually hence must never lose sight dream bigger picture strive contribute something meaningful lives ourselves others around us all time thus keeping alive flame curiosity wonder drives human spirit onward ever upward toward ever greater heights achievement recognition respect due hard work dedication talent applied purposeful manner toward making positive impact world deserves see every single day thus serving reminder why we do what do matters deeply impacts lives others touches lives countless ways direct indirect thus reinforcing importance pursuing vocations aligned core values passions calling feels drawn toward naturally because inherently fulfilled doing something meaningful contributes something greater than ourselves individual achievements add up create something truly special collective effort therefore must continue strive improve ourselves continuously learn grow adapt changing needs world face ensuring prepared meet whatever comes head confidently knowing equipped succeed whatever endeavor undertake because true strength lies unity diversity among us all working together create something beautiful something lasting something truly worth fighting for thus embodying best qualities what humanity represents moving forward into uncertain times ahead therefore must remain resilient adaptive innovative persistent pursuing excellence everywhere look ensuring future bright indeed!}}) hold significant promise within broader context ongoing efforts humanity collectively works towards creating better world now tomorrow onwards through continued scientific exploration medical innovation technological advancement etc all contributing pieces puzzle leading towards brighter future everyone deserves look forward toward confidently knowing brighter future awaits those willing embrace challenges come bravely pursue passions driven deep-seated desire make positive difference world around us all working together create brighter future together thus embodying spirit innovation collaboration optimism hope which lies heart all great endeavors enabling us overcome obstacles stand tallest amongst civilizations past present future thereby ensuring legacy lasts long beyond ourselves leaving behind better world next generations inherit build upon own merits thus making continuous pursuit excellence worthwhile endeavor regardless challenges along way must remember every step forward represents incremental progress cumulative effect leads somewhere meaningful eventually hence must never lose sight dream bigger picture strive contribute something meaningful lives ourselves others around us all time thus keeping alive flame curiosity wonder drives human spirit onward ever upward toward ever greater heights achievement recognition respect due hard work dedication talent applied purposeful manner toward making positive impact world deserves see every single day therefore serving reminder why we do what do matters deeply impacts lives others touches lives countless ways direct indirect thus reinforcing importance pursuing vocations aligned core values passions calling feels drawn toward naturally because inherently fulfilled doing something meaningful contributes something greater than ourselves individual achievements add up create something truly special collective effort therefore must continue strive improve ourselves continuously learn grow adapt changing needs world face ensuring prepared meet whatever comes head confidently knowing equipped succeed whatever endeavor undertake because true strength lies unity diversity among us all working together create something beautiful something lasting something truly worth fighting for thus embodying best qualities what humanity represents moving forward into uncertain times ahead therefore must remain resilient adaptive innovative persistent pursuing excellence everywhere look ensuring future bright indeed!